4-{[2,6-Difluoro-4-(pent-4-en-1-yl)phenyl]ethynyl}-2,6-difluorobenzonitrile

Specification

• CAS No.: 797048-67-0
• Molecular Formula: C20H13F4N
• Molecular Weight: 343.3 g/mol
• IUPAC Name: 4-[2-(2,6-difluoro-4-pent-4-enylphenyl)ethynyl]-2,6-difluorobenzonitrile
• Standard InChI: InChI=1S/C20H13F4N/c1-2-3-4-5-13-8-17(21)15(18(22)9-13)7-6-14-10-19(23)16(12-25)20(24)11-14/h2,8-11H,1,3-5H2
• Standard InChI Key: RCVMWKQZVFJMBQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCC1=CC(=C(C(=C1)F)C#CC2=CC(=C(C(=C2)F)C#N)F)F

Introduction

The compound 4-{[2,6-Difluoro-4-(pent-4-en-1-yl)phenyl]ethynyl}-2,6-difluorobenzonitrile is a complex organic molecule featuring multiple fluorine substituents and a benzonitrile moiety. Its unique structure, which includes both ethynyl and pentenyl groups, confers distinct chemical reactivity and potential biological activity. This compound is of interest in medicinal chemistry and materials science due to its enhanced stability and reactivity profiles, attributed to the presence of fluorine atoms.

Synthesis

The synthesis of compounds with similar structures typically involves multi-step processes. A common method includes the reaction of difluorobenzonitrile with a phenylacetylene derivative under specific conditions, often in the presence of a palladium catalyst and a base like potassium carbonate within an inert atmosphere. For industrial production, similar synthetic routes are scaled up to achieve higher yields and purity, utilizing continuous flow reactors and advanced purification techniques.

Biological Activity

Compounds with similar structures have shown potential as bioactive molecules, possibly interacting with specific enzymes and receptors to modulate their activity and influence biological pathways. The fluorine atoms enhance binding affinity and stability in biological systems, making them candidates for further investigation in medicinal chemistry.

Applications

While specific applications for 4-{[2,6-Difluoro-4-(pent-4-en-1-yl)phenyl]ethynyl}-2,6-difluorobenzonitrile are not detailed in the available literature, compounds with similar structures are explored in medicinal chemistry and materials science due to their unique chemical properties and biological activities.

Comparison with Related Compounds

Compound Name	Structural Features	Unique Aspects
2,6-Difluoro-4-hydroxybenzonitrile	Hydroxy group instead of ethynyl	Different reactivity patterns
2,4-Difluorobenzonitrile	Lacks the ethynyl group	Simpler structure with fewer functional groups
4-{[2,6-Difluoro-4-(pent-3-en-1-yl)phenyl]ethynyl}benzonitrile	Different position of double bond	Variation in physical properties due to structural differences